N-[1-(5-methyl-1H-benzimidazol-2-yl)propyl]-2-oxo-1,2-dihydro-4-quinolinecarboxamide

• IUPAC Name: N-[1-(6-methyl-1H-benzimidazol-2-yl)propyl]-2-oxo-1H-quinoline-4-carboxamide
• InChI: InChI=1S/C21H20N4O2/c1-3-15(20-23-17-9-8-12(2)10-18(17)24-20)25-21(27)14-11-19(26)22-16-7-5-4-6-13(14)16/h4-11,15H,3H2,1-2H3,(H,22,26)(H,23,24)(H,25,27)
• InChI Key: QRLWWAYWBVZRNE-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=NC2=C(N1)C=C(C=C2)C)NC(=O)C3=CC(=O)NC4=CC=CC=C43
• Molecular Formula: C21H20N4O2
• Molecular Weight: 360.4 g/mol

Description

N-[1-(5-methyl-1H-benzimidazol-2-yl)propyl]-2-oxo-1,2-dihydro-4-quinolinecarboxamide is a chemical compound that belongs to the class of benzimidazoles and quinolines. These compounds have diverse applications and significance in various fields such as medicinal chemistry and biochemistry.

Synthesis Analysis

The synthesis of related compounds typically involves modifications of pre-existing methods, often employing microwave-assisted synthesis techniques. For example, novel benzimidazo[1,2-a]quinolines were synthesized using an uncatalyzed amination protocol under microwave heating, demonstrating the utility of this technique in creating complex heterocyclic compounds (Perin et al., 2011).

Molecular Structure Analysis

Crystal and molecular structures of similar compounds, such as benzimidazo[1,2-a]quinoline derivatives, have been studied using techniques like X-ray diffractometry. These studies reveal that such molecules are generally planar and exhibit weak intermolecular hydrogen bonds and π–π aromatic interactions (Hranjec et al., 2010).

Chemical Reactions and Properties

Reactions involving these compounds often include electrophilic and nucleophilic substitution reactions, as well as specific interactions with biological molecules like DNA. For instance, amino-substituted benzimidazo[1,2-a]quinolines show potential as DNA-specific fluorescent probes, indicating specific chemical interactions with nucleic acids (Perin et al., 2020).

Physical Properties Analysis

The physical properties of these compounds, such as melting points, solubility, and crystalline structure, are often characterized through spectroscopic techniques. For example, the study of benzimidazole derivatives related to acrylonitriles and benzimidazo[1,2-a]quinolines provided insights into their molecular planarity and potential for DNA intercalation based on their physical structure (Hranjec et al., 2010).

Chemical Properties Analysis

The chemical properties, such as reactivity and stability, are influenced by the presence of functional groups and molecular structure. Studies have shown that different substitutions on the benzimidazole and quinoline rings can significantly alter their chemical behavior and interactions with other molecules (Guillon et al., 2018).